2-(Methylamino)-2-(pyridin-4-yl)propanamide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-(methylamino)-2-pyridin-4-ylpropanamide
• InChI: InChI=1S/C9H13N3O/c1-9(11-2,8(10)13)7-3-5-12-6-4-7/h3-6,11H,1-2H3,(H2,10,13)
• InChI Key: HZBRQUCVRNPKDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)(C(=O)N)NC

Description

2-(Methylamino)-2-(pyridin-4-yl)propanamide is a small organic compound characterized by a pyridin-4-yl group attached to a propanamide backbone with a methylamino substituent. The compound is available as a dihydrochloride salt (discontinued commercially), indicating challenges in stability or synthesis . Its molecular formula can be inferred as C9H12N3O, with a molecular weight of 178.22 g/mol (calculated).

Biological Activity

2-(Methylamino)-2-(pyridin-4-yl)propanamide, also known by its CAS number 1423029-48-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound features a methylamino group and a pyridine ring, contributing to its unique properties. Its molecular formula is C$_{11}$H$_{14}$N$_2$O, with a molecular weight of approximately 194.24 g/mol. The presence of the pyridine moiety suggests potential interactions with various biological targets.

Antimicrobial Activity

Research indicates that derivatives of 2-(methylamino)-2-(pyridin-4-yl)propanamide exhibit significant antimicrobial properties. A study highlighted its effectiveness against both Gram-positive and Gram-negative bacteria, with Minimum Inhibitory Concentration (MIC) values comparable to established antibiotics.

Microorganism	MIC (µg/mL)
Bacillus subtilis	75
Enterococcus faecalis	125
Escherichia coli	<125
Pseudomonas aeruginosa	150

These findings suggest that the compound could be a candidate for further development as an antimicrobial agent .

Anticancer Activity

The compound has been investigated for its anticancer properties. Various studies have reported on its cytotoxic effects against several cancer cell lines, indicating that it may inhibit cancer cell proliferation through multiple mechanisms.

Cell Line	IC$_{50}$ (µM)
MCF-7 (breast cancer)	0.46
NCI-H460 (lung cancer)	0.08
HepG-2 (liver cancer)	0.71

Inhibition of specific kinases involved in cell cycle regulation has been proposed as a potential mechanism of action .

The biological activity of 2-(methylamino)-2-(pyridin-4-yl)propanamide is believed to be mediated through several pathways:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in bacterial metabolism and cancer cell proliferation.
• Receptor Interaction : It may bind to specific receptors, modulating their activity and influencing cellular signaling pathways.
• Cytotoxic Effects : By inducing apoptosis in cancer cells, the compound can effectively reduce tumor growth.

Study on Antimicrobial Efficacy

A recent study evaluated the antibacterial efficacy of various derivatives of the compound against common pathogens. The results demonstrated that modifications to the methylamino group significantly impacted antimicrobial potency, suggesting structural optimization could enhance efficacy .

Evaluation of Anticancer Properties

Another investigation focused on the anticancer potential of the compound in vitro using various cancer cell lines. Results indicated that certain structural modifications resulted in enhanced cytotoxicity, highlighting the importance of chemical structure in biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural analogs, synthetic routes, and physicochemical properties of related compounds:

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Structural Features	Biological Activity/Application	References
2-(Methylamino)-2-(pyridin-4-yl)propanamide	C9H12N3O	178.22	N/A	N/A	Pyridin-4-yl, methylamino, propanamide	Potential enzyme inhibition
2,2-Dimethyl-N-(4-pyridinyl)propanamide	C10H14N2O	178.23	170	N/A	Pyridin-4-yl, dimethyl, propanamide	Not specified
(S)-3-(1H-Indol-3-yl)-2-(3-phenylpropanamido)-N-(pyridin-4-yl)propanamide (3n)	C24H23N4O2	405.47	N/A	73	Indole, phenylpropanamide, pyridin-4-yl	Anti-Chagas disease (CYP51 inhibition)
2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-ylthio)-N-(4-chlorophenyl)propanamide (6f)	C16H13ClN4O2S	362.81	235	84	Oxadiazole, pyridin-4-yl, chlorophenyl	Not specified (structural diversity)
N-Methyl-N-phenyl-2-{[2-(pyridin-4-yl)quinolin-4-yl]oxy}propanamide (22c)	C24H22N3O2	384.45	N/A	N/A	Quinoline, pyridin-4-yl, N-methylphenyl	Not specified

Structural and Functional Differences

Substituent Effects on Bioactivity The indole-containing analog (3n) demonstrates anti-Chagas activity due to its interaction with Trypanosoma cruzi CYP51, highlighting the importance of bulky aromatic groups (e.g., indole and phenyl) in target binding . In contrast, the oxadiazole derivative (6f) features a sulfur-containing heterocycle, which may enhance electronic properties or hydrogen bonding capacity . N/A for the target compound) .

Synthetic Accessibility

• Yields vary significantly: 3n (73%) and 6f (84%) are synthesized efficiently, whereas analogs with electron-withdrawing groups (e.g., 3q in ) show lower yields (17%), likely due to steric or electronic challenges .
• The target compound’s dihydrochloride form is discontinued commercially, suggesting synthetic or stability issues compared to stable analogs like 6f .

Physicochemical Properties Melting Points: The oxadiazole derivative (6f) has a high melting point (235°C), indicative of strong crystal lattice interactions, whereas the dimethyl analog (170°C) may form less stable crystals . Solubility: Compounds with polar groups (e.g., methylamino in the target compound) are likely more water-soluble than hydrophobic analogs like 3n or 22c, which exist as yellow solids .